
Performance of Pigment Yellow 139 as a
replacement for diarylide pigments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003 Get Quote

Pigment Yellow 139: A High-Performance
Alternative to Diarylide Pigments
A comprehensive guide for researchers and formulation scientists on the comparative

performance of Pigment Yellow 139 versus traditional diarylide yellow pigments, supported by

experimental data and standardized testing protocols.

In the ongoing effort to enhance the performance and safety of colorants, Pigment Yellow 139
(PY 139) has emerged as a formidable replacement for conventional diarylide yellow pigments.

This guide provides a detailed comparison of PY 139 against common diarylide yellows such

as Pigment Yellow 12, 13, 14, and 83, focusing on key performance attributes critical for

applications in coatings, plastics, and inks.

Executive Summary
Pigment Yellow 139, an isoindoline-class pigment, consistently demonstrates superior

performance characteristics when compared to diarylide yellow pigments. Notably, it offers

significantly higher heat stability and lightfastness, making it suitable for demanding

applications where color integrity over time is paramount. Furthermore, a key advantage of PY

139 is its chemical structure, which, unlike diarylide pigments, does not decompose to form

potentially harmful aromatic amines at elevated processing temperatures.[1] While diarylide

pigments have been a mainstay in the industry due to their cost-effectiveness and strong color,
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concerns over their thermal stability and potential for degradation have prompted the search for

higher-performance alternatives.[1][2]

Comparative Performance Data
The following tables summarize the key performance indicators of Pigment Yellow 139 and a

selection of diarylide yellow pigments, based on data from technical datasheets. It is important

to note that while standardized scales are used, variations in testing conditions between

different manufacturers may exist.

Table 1: Lightfastness and Heat Stability

Pigment
Chemical
Class

Lightfastness
(Full Shade,
Blue Wool
Scale 1-8)

Lightfastness
(Tint, Blue
Wool Scale 1-
8)

Heat
Resistance
(°C)

Pigment Yellow

139
Isoindoline 7-8[3][4] 7[5] 200-240[3][5][6]

Pigment Yellow

12
Diarylide 5-6[7][8] - 160-180[7][9]

Pigment Yellow

13
Diarylide 5-6[10][11] 4-5[11] 180-200[10][11]

Pigment Yellow

14
Diarylide 5[12] - 180[12][13]

Pigment Yellow

83
Diarylide 7[14][15] 6-7[16] 200-220[15][16]

Table 2: Chemical and Solvent Resistance (Scale 1-5, where 5 is excellent)
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Pigment
Acid
Resistance

Alkali
Resistance

Water
Resistance

Ethanol
Resistance

MEK
Resistance

Pigment

Yellow 139
5[5][6] 5[5][6] 4-5[6] 4-5[5][6] 5[5]

Pigment

Yellow 12
5[8][9] 5[8][9] 4-5[7][9] 4[9] -

Pigment

Yellow 13
4-5[10][17] 3-5[10][17] 5[10][17] 5[11] 4-5[11]

Pigment

Yellow 14
5[12] 5[12] 5[12] 5[12] 4[12]

Pigment

Yellow 83
5[14] 5[14] 5[14] 5[14] 3[18]

Key Performance Advantages of Pigment Yellow 139
Superior Heat Stability: PY 139 exhibits a higher heat resistance (up to 240°C) compared to

most diarylide yellows, which typically start to decompose at temperatures above 200°C.[1]

[3] This makes PY 139 a more reliable choice for plastics and coatings that undergo high-

temperature processing.

Excellent Lightfastness: With a Blue Wool Scale rating of 7-8, PY 139 demonstrates

outstanding resistance to fading upon exposure to light, ensuring long-term color durability in

applications such as automotive and industrial coatings.[3][4][5]

Safety Profile: A significant advantage of PY 139 is that it does not degrade to produce 3,3'-

dichlorobenzidine (DCB), a potential carcinogen that can be released from diarylide

pigments at temperatures exceeding 200°C.[1][11][18]

Good Chemical Resistance: PY 139 shows excellent resistance to acids, alkalis, and various

solvents, contributing to its durability in harsh environments.[5][6]

Low Warping in HDPE: An additional benefit in plastics applications is the low warping effect

of Pigment Yellow 139 in high-density polyethylene (HDPE).[1]
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Visualization of Chemical Structures and
Experimental Workflow
To better understand the fundamental differences and the evaluation process, the following

diagrams are provided.

Pigment Yellow 139 (Isoindoline)

Pigment Yellow 13 (Diarylide)

PY139

PY13

Click to download full resolution via product page

Caption: Chemical structures of Pigment Yellow 139 and a representative diarylide pigment

(PY 13).
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Performance Evaluation

Pigment Sample
(PY 139 or Diarylide)

Dispersion in
Application Medium

(e.g., Resin, Polymer)

Application of
Coating/Plastic Sample

Lightfastness Test
(ASTM D4303)

Heat Stability Test
(ISO 787-21)

Chemical Resistance Test
(ASTM D1308)

Data Analysis and
Comparison

Performance Assessment

Click to download full resolution via product page

Caption: Experimental workflow for comparative pigment performance evaluation.

Experimental Protocols
The following are summaries of the standardized methodologies used to evaluate the key

performance characteristics of pigments.

Lightfastness Testing (Based on ASTM D4303)
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Specimen Preparation: The pigment is dispersed into the desired vehicle (e.g., paint binder,

polymer). The colored mixture is then applied to a suitable substrate to create a uniform film.

Exposure: The prepared specimens are exposed to a controlled light source that simulates

indoor daylight filtered through window glass. A xenon-arc apparatus is a commonly used

light source.

Evaluation: The color of the specimens is measured using a spectrophotometer or

colorimeter before and after exposure. The color change (ΔE) is calculated using the CIE
1976 Lab color difference equation.

Rating: The lightfastness is rated on the Blue Wool Scale (1-8), where a higher number

indicates better lightfastness. The rating is determined by comparing the color change of the

specimen to that of a set of blue wool textile standards exposed under the same conditions.

Heat Stability Testing (Based on ISO 787-21)
Sample Preparation: The pigment is dispersed in a stoving medium (e.g., a thermosetting

resin). The dispersion is then applied to test panels to form a wet film of a specified

thickness.

Stoving (Curing): The coated panels are placed in an oven and cured at a series of

increasing temperatures for a specified duration.

Color Measurement: After cooling, the color of each stoved panel is compared to a control

panel that was cured at the lowest temperature required for full curing.

Assessment: The heat stability is reported as the maximum temperature at which the

pigment shows no significant color change compared to the control.

Chemical Resistance Testing (Based on ASTM D1308)
Test Panel Preparation: The pigment is incorporated into the desired organic finish, which is

then applied to test panels and allowed to cure completely.

Reagent Application: A specified volume of the test chemical (e.g., acid, alkali, solvent) is

applied to the surface of the coated panel. The spot is then covered with a watch glass to

prevent evaporation.
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Exposure: The reagent is left in contact with the coating for a predetermined period.

Evaluation: After the exposure period, the reagent is removed, and the panel is inspected for

any changes in appearance, such as discoloration, blistering, softening, or loss of adhesion.

The resistance is typically rated on a scale of 1 to 5, where 5 indicates no effect.

Conclusion
Pigment Yellow 139 offers a compelling combination of high performance and an improved

safety profile, making it an excellent candidate to replace diarylide pigments in a wide range of

applications. Its superior heat stability and lightfastness translate to enhanced durability and

color retention in finished products. For researchers and formulators, the adoption of PY 139

can lead to the development of more robust and reliable colored articles, particularly in high-

end coatings and plastics where long-term performance is a critical requirement. While the

initial cost may be a consideration, the long-term benefits in terms of product quality and safety

make Pigment Yellow 139 a strategic choice for future formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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